Cas no 1218790-51-2 ((E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester)

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid pinacol ester is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from hydrolysis. The α,β-unsaturated ester and cyano substituents provide additional reactivity for further functionalization. This compound is particularly valuable in pharmaceutical and materials science research, enabling the synthesis of complex aryl-alkene hybrids. Its crystalline solid form ensures consistent purity and ease of quantification in synthetic applications. The product is compatible with a range of solvents and reaction conditions, making it a versatile intermediate in organic synthesis.
(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester structure
1218790-51-2 structure
Product Name:(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester
CAS No:1218790-51-2
MF:C18H22BNO4
MW:327.18258523941
MDL:MFCD11113044
CID:856195
Update Time:2025-10-29

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • ethyl (E)-2-cyano-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enoate
    • 4-(2-Cyano-3-ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid pinacol ester
    • 2-Cyano-3-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxa-borolan-2-yl)-phenyl]-acrylic acid ethyl ester
    • A-9213
    • AMTB130
    • (E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester
    • MDL: MFCD11113044
    • Inchi: 1S/C18H22BNO4/c1-6-22-16(21)14(12-20)11-13-7-9-15(10-8-13)19-23-17(2,3)18(4,5)24-19/h7-11H,6H2,1-5H3/b14-11+
    • InChI Key: DNALFJBPPFISJQ-SDNWHVSQSA-N
    • SMILES: O1B(C2C=CC(/C=C(\C#N)/C(=O)OCC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 327.16400

Experimental Properties

  • Melting Point: 104-108 °C
  • PSA: 68.55000
  • LogP: 2.45588

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester Security Information

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester Pricemore >>

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Additional information on (E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester

Introduction to (E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic Acid, Pinacol Ester (CAS No. 1218790-51-2)

(E)-4-(2-Cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester, with the CAS number 1218790-51-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science. This boronic acid derivative is particularly valued for its unique structural properties and its potential applications in various scientific and industrial domains.

The compound's structure features a phenyl ring substituted with a 2-cyano-3-ethoxy-3-oxoprop-1-enyl group, which contributes to its distinct reactivity and functionality. The presence of a boronic acid moiety and a pinacol ester group enhances its solubility and stability, making it an attractive candidate for use in organic synthesis and catalytic processes.

In recent years, there has been growing interest in the applications of boronic acid derivatives due to their role as key intermediates in the synthesis of pharmaceuticals and advanced materials. The (E)-4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester has been studied for its potential in cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are widely used in the construction of complex organic molecules.

One of the most compelling aspects of this compound is its utility in the development of novel drug candidates. Boronic acids are known to exhibit inhibitory effects on various enzymes and have been incorporated into drugs targeting diseases such as cancer and diabetes. The specific arrangement of functional groups in the (E)-4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester structure allows for selective interactions with biological targets, making it a promising scaffold for drug discovery.

Recent research has highlighted the compound's role in materials science, particularly in the development of organic electronic devices. The boronic acid derivative's ability to form stable complexes with metals and other organic molecules makes it suitable for use as a ligand in catalytic systems. Additionally, its photochemical properties have been explored for applications in optoelectronic materials.

The synthesis of the (E)-4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical and industrial applications.

In conclusion, the (E)-4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid, pinacol ester (CAS No. 1218790-51-2) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique structural features and reactivity make it an invaluable tool for scientists working on cutting-edge developments in these fields. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

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